4-(5-Chlorothiophene-2-carbonyl)-1-(thiazol-2-yl)piperazin-2-one

• IUPAC Name: 4-(5-chlorothiophene-2-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one
• InChI: InChI=1S/C12H10ClN3O2S2/c13-9-2-1-8(20-9)11(18)15-4-5-16(10(17)7-15)12-14-3-6-19-12/h1-3,6H,4-5,7H2
• InChI Key: JAVABLWCRQWMNK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1C(=O)C2=CC=C(S2)Cl)C3=NC=CS3
• Molecular Formula: C12H10ClN3O2S2
• Molecular Weight: 327.8 g/mol

Description

4-(5-Chlorothiophene-2-carbonyl)-1-(thiazol-2-yl)piperazin-2-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as CCTP, and it is a heterocyclic compound that consists of a piperazine ring, a thiophene ring, and a thiazole ring. CCTP is synthesized through a multi-step process that involves the use of various reagents and catalysts.

Scientific Research Applications

CCTP has potential applications in various fields of scientific research. One of the most significant applications of CCTP is in the field of medicinal chemistry. CCTP has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and inflammation. CCTP has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In Alzheimer's disease, CCTP has been shown to inhibit the aggregation of amyloid-beta peptides, which are responsible for the formation of plaques in the brain. CCTP has also been shown to have anti-inflammatory properties, making it a potential treatment for various inflammatory diseases.

Mechanism of Action

The mechanism of action of CCTP is not fully understood. However, it is believed that CCTP exerts its effects by inhibiting various enzymes and signaling pathways in the body. For example, CCTP has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression. By inhibiting HDACs, CCTP can alter gene expression patterns and induce apoptosis in cancer cells. CCTP has also been shown to inhibit the activity of glycogen synthase kinase-3β (GSK-3β), which is a signaling pathway that is involved in various cellular processes, including cell proliferation and differentiation.
Biochemical and Physiological Effects
CCTP has been shown to have various biochemical and physiological effects. In vitro studies have shown that CCTP can induce apoptosis in cancer cells by activating caspase-3 and caspase-9. CCTP has also been shown to inhibit the migration and invasion of cancer cells by downregulating the expression of matrix metalloproteinases (MMPs). In Alzheimer's disease, CCTP has been shown to inhibit the aggregation of amyloid-beta peptides by binding to their hydrophobic regions. CCTP has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CCTP in lab experiments is its potential as a therapeutic agent. CCTP has shown promising results in the treatment of various diseases, making it a valuable compound for research. However, there are also limitations to using CCTP in lab experiments. One limitation is the low yield of the synthesis process, which can make it difficult to obtain large quantities of the compound. Another limitation is the lack of understanding of the compound's mechanism of action, which can make it challenging to design experiments that target specific pathways.

Future Directions

There are several future directions for research on CCTP. One direction is to further investigate the compound's mechanism of action. Understanding how CCTP exerts its effects can help researchers design more effective experiments and develop more targeted therapies. Another direction is to explore the potential of CCTP in combination with other drugs. CCTP has been shown to enhance the effects of other drugs, making it a potential candidate for combination therapy. Finally, future research can focus on developing more efficient synthesis methods for CCTP, which can increase the yield and availability of the compound for research purposes.
Conclusion
In conclusion, 4-(5-Chlorothiophene-2-carbonyl)-1-(thiazol-2-yl)piperazin-2-one (CCTP) is a heterocyclic compound that has potential applications in various fields of scientific research. CCTP is synthesized through a multi-step process that involves the use of various reagents and catalysts. CCTP has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and inflammation. The mechanism of action of CCTP is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in the body. CCTP has various biochemical and physiological effects, including the induction of apoptosis in cancer cells and the inhibition of amyloid-beta peptide aggregation. While there are limitations to using CCTP in lab experiments, future research can focus on exploring its mechanism of action, potential for combination therapy, and developing more efficient synthesis methods.

Synthesis Methods

The synthesis of CCTP involves a multi-step process that begins with the reaction of 5-chlorothiophene-2-carboxylic acid with thionyl chloride to form 5-chlorothiophene-2-carbonyl chloride. The resulting compound is then reacted with 2-aminothiazole to form 4-(5-chlorothiophene-2-carbonyl)-1-(thiazol-2-yl) piperazine. Finally, the compound is oxidized using hydrogen peroxide to form CCTP. The overall yield of this process is around 25%.